Cas no 1443302-79-1 (4-[(3-fluorophenoxy)methyl]benzaldehyde)

• Product Name: 4-[(3-fluorophenoxy)methyl]benzaldehyde
• CAS No: 1443302-79-1
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD19443559
• CID: 5160482
• Update Time: 2026-03-04

4-[(3-fluorophenoxy)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(3-fluorophenoxy)methyl]benzaldehyde

• MDL： MFCD19443559
• Inchi： 1S/C14H11FO2/c15-13-2-1-3-14(8-13)17-10-12-6-4-11(9-16)5-7-12/h1-9H,10H2
• InChI Key： HMDOARRXUFAXHF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(COC2=CC=CC(F)=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[(3-fluorophenoxy)methyl]benzaldehyde

Comprehensive Overview of 4-[(3-fluorophenoxy)methyl]benzaldehyde (CAS No. 1443302-79-1)

4-[(3-fluorophenoxy)methyl]benzaldehyde (CAS No. 1443302-79-1) is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and material science applications. This compound, characterized by its benzaldehyde core modified with a 3-fluorophenoxy methyl group, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its role in drug intermediates, agrochemicals, and specialty polymers, aligning with the growing demand for fluorinated organic compounds in high-performance materials.

The molecular structure of 4-[(3-fluorophenoxy)methyl]benzaldehyde combines the reactivity of an aldehyde functional group with the electron-withdrawing effects of the fluorine atom, making it a valuable building block for cross-coupling reactions and Schiff base formation. Recent studies highlight its utility in designing fluorescence probes and bioactive molecules, addressing trends in precision medicine and environmental sensing. Its CAS No. 1443302-79-1 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains.

In the context of green chemistry, 4-[(3-fluorophenoxy)methyl]benzaldehyde is being evaluated for sustainable synthesis routes, such as catalytic hydrogenation and microwave-assisted reactions. These methods reduce waste and energy consumption, resonating with global initiatives like the UN Sustainable Development Goals (SDGs). Additionally, its derivatives are investigated for OLED materials and liquid crystals, tapping into the booming electronics and display technology market.

From a commercial perspective, the compound’s purity (>98%) and stability under standard conditions make it a reliable candidate for high-value chemical production. Suppliers often emphasize its batch-to-batch consistency and compliance with REACH and FDA guidelines, addressing concerns about supply chain transparency. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its quality, ensuring it meets the stringent requirements of pharmaceutical GMP standards.

Emerging applications of 4-[(3-fluorophenoxy)methyl]benzaldehyde include its use in metal-organic frameworks (MOFs) for gas storage and catalysis, reflecting interdisciplinary innovations. Its compatibility with click chemistry protocols further expands its utility in bioconjugation and nanomaterial functionalization. As the scientific community prioritizes AI-driven drug discovery, this compound’s structural features are being leveraged in virtual screening libraries to identify novel enzyme inhibitors.

In summary, 4-[(3-fluorophenoxy)methyl]benzaldehyde (CAS No. 1443302-79-1) exemplifies the convergence of synthetic chemistry and applied research. Its adaptability across industries—from life sciences to advanced materials—positions it as a compound of enduring relevance. Future explorations may focus on optimizing its scalable synthesis and uncovering new structure-activity relationships, solidifying its role in next-generation technologies.